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Compound of Interest

Compound Name: A2B57

Cat. No.: B13440105

Information regarding the specific disposal procedures for A2B57, a selective SIRTZ2 inhibitor,
is not publicly available. As a novel research compound, it should be handled with the
assumption that it is hazardous. This guide provides essential safety and logistical information
for the proper disposal of A2B57 and other novel chemical compounds in a laboratory setting,
ensuring the safety of personnel and compliance with regulations.

Researchers and laboratory personnel must treat new or uncharacterized chemical compounds
as potentially hazardous. The first and most critical step is to consult your institution's
Environmental Health and Safety (EHS) office for specific guidance and to ensure compliance
with local and federal regulations. Never dispose of novel chemical compounds down the drain

or in the regular trash.

Characterization of A2B57

While a comprehensive Safety Data Sheet (SDS) for A2B57 is not available in public
databases, the existing literature provides some key information about its biochemical
properties.
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Property Data Source

Target Sirtuin 2 (SIRT2) MedChemExpress
Activity Selective Inhibitor ResearchGate
IC50 6.3 UM against SIRT2 MedChemExpress
Chemical Class Contains a 1,2,3-triazole ring ResearchGate

General Protocol for Safe Disposal of Novel
Research Chemicals

This protocol outlines the standard procedure for the safe handling and disposal of small
quantities of novel research chemicals like A2B57. This should be adapted to align with your
institution's specific EHS guidelines.

Step 1: Hazard Assessment Assume the compound is hazardous. The properties of a newly
synthesized or novel chemical are often unknown and must be treated with caution.[1] It should
be handled as a particularly hazardous substance, using standard personal protective
equipment (lab coat, gloves, safety glasses) and ventilation controls (e.g., chemical fume
hood).[1]

Step 2: Segregation and Labeling

e Segregation: Do not mix A2B57 waste with other chemical waste streams unless its
compatibility is known and confirmed.[2] Mixing incompatible chemicals can lead to
dangerous reactions.[2]

o Labeling: The waste container must be clearly labeled. The label should include:

[¢]

The words "Hazardous Waste".[2]

[¢]

The full chemical name ("A2B57"). Avoid using abbreviations or chemical formulas.[2][3]

o

The specific hazards of the waste. If the hazards are not fully known, it should be indicated
with "Hazards Not Fully Known".[2]
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o The date when the waste was first added to the container (accumulation start date).[2]
o The name of the principal investigator and the laboratory location.[2]

Step 3: Containment and Storage

Container: Use a container that is chemically compatible with the waste and has a secure,
leak-proof closure.[4]

o Storage Location: Store the labeled waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory where the waste is generated.[2][5] The SAA should be at
or near the point of generation.[5]

e Secondary Containment: It is best practice to place the waste container inside a secondary
container, such as a plastic tub, to contain any potential spills or leaks.[2]

o Keep Closed: Waste containers must be kept securely closed at all times, except when
waste is being added.[2]

Step 4: Arranging for Disposal

o Contact EHS: Once the waste container is full, or after a designated accumulation time
(often not to exceed 6-12 months), contact your institution's EHS office to schedule a waste
pickup.[2][5]

» Provide Documentation: Be prepared to provide the EHS office with all available information
regarding the compound.[2]

Disposal Workflow for Novel Research Chemicals

The following diagram illustrates the logical workflow for the proper disposal of a novel
research chemical such as A2B57.
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Disposal Workflow for a Novel Research Chemical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

2. benchchem.com [benchchem.com]

3. Appendix C - Disposal Of Unknown Chemical Waste Containers | Environment, Health
and Safety [ehs.cornell.edu]

4. danielshealth.com [danielshealth.com]

5. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Navigating the Disposal of A2B57: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440105#a2b57-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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